Cas no 941934-91-4 (N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide)

• Product Name: N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide
• CAS No: 941934-91-4
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 5501610
• Update Time: 2025-10-30

N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]-N-(thiophen-2-ylmethyl)oxamide
• N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide

• Inchi： 1S/C18H19N3O3S/c1-12-6-7-13(10-15(12)21-8-2-5-16(21)22)20-18(24)17(23)19-11-14-4-3-9-25-14/h3-4,6-7,9-10H,2,5,8,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key： ZZVVKTKPMQBYQO-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NC1=CC=C(C)C(N2CCCC2=O)=C1)=O

Additional information on N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide

Compound CAS No. 941934-91-4: A Comprehensive Overview

The compound with CAS No. 941934-91-4, known as N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a thiophene ring, a pyrrolidinone moiety, and an ethanediamide group. These structural elements contribute to its potential applications in drug design and material science.

Recent studies have highlighted the importance of N'-substituted ethanediamides in the development of bioactive molecules. The presence of the thiophene ring in this compound adds electronic versatility, making it a promising candidate for various chemical reactions. Additionally, the pyrrolidinone group introduces rigidity and hydrophobicity, which are desirable properties in drug design for improving bioavailability and target specificity.

The synthesis of N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide involves a multi-step process that includes nucleophilic substitution, condensation reactions, and cyclization. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced characterization techniques such as NMR spectroscopy and X-ray crystallography.

In terms of applications, this compound has shown potential in the development of anti-inflammatory agents and antioxidants. Its ability to modulate cellular pathways involved in inflammation has been demonstrated in vitro, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Furthermore, the compound's stability under physiological conditions makes it a strong candidate for drug delivery systems.

The integration of thiophene-containing compounds into medicinal chemistry has opened new avenues for designing molecules with enhanced pharmacokinetic profiles. The N'-substituted ethanediamide framework provides a versatile platform for further functionalization, allowing researchers to explore a wide range of biological activities.

In conclusion, N'-4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl-N-(thiophen-2-yl)methylethanediamide (CAS No. 941934-91-) represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing unmet medical needs and advancing chemical innovation.